Cas no 67452-97-5 (7α-Chloro-16α-methyl Prednisolone)
7α-Chloro-16α-methyl Prednisolone is a synthetic corticosteroid derivative characterized by its modified steroidal structure, incorporating a chlorine atom at the 7α position and a methyl group at the 16α position. These structural enhancements improve its glucocorticoid receptor binding affinity and metabolic stability compared to unmodified prednisolone. The compound exhibits potent anti-inflammatory and immunosuppressive properties, making it valuable for research applications in immunology and endocrinology. Its increased lipophilicity may enhance tissue penetration, while the chloro-substitution can reduce susceptibility to enzymatic degradation. The 16α-methyl group further contributes to prolonged biological activity by minimizing metabolic inactivation. This derivative serves as a useful tool for studying structure-activity relationships in synthetic corticosteroids.
67452-97-5 structure
Product Name:7α-Chloro-16α-methyl Prednisolone
CAS No:67452-97-5
MF:C22H29ClO5
MW:408.915666341782
MDL:MFCD05662214
CID:93659
PubChem ID:5311000
Update Time:2025-05-23
7α-Chloro-16α-methyl Prednisolone Chemical and Physical Properties
Names and Identifiers
-
- Alclometasone
- Vaderm
- 7α-Chloro-16α-methyl Prednisolone
- (7R,8S,9S,10R,11S,13S,14S,16R,17R)-7-chloro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
- 7A-CHLORO-16A-METHYL PREDNISOLONE
- 136H45TB7B
- 7alpha-Chloro-16alpha-methylprednisolone
- Aclometasone
- Alclomethasone
- alcometasone
- UNII-136H45TB7B
-
- MDL： MFCD05662214
- Inchi： 1S/C22H29ClO5/c1-11-6-14-18-15(23)8-12-7-13(25)4-5-20(12,2)19(18)16(26)9-21(14,3)22(11,28)17(27)10-24/h4-5,7,11,14-16,18-19,24,26,28H,6,8-10H2,1-3H3/t11-,14+,15-,16+,18-,19+,20+,21+,22+/m1/s1
- InChI Key： FJXOGVLKCZQRDN-PHCHRAKRSA-N
- SMILES： Cl[C@@H]1CC2=CC(C=C[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@](C(CO)=O)([C@H](C)C[C@H]3[C@@H]21)O)O)=O
Computed Properties
- Exact Mass: 408.17000
Experimental Properties
- Melting Point: 176-179°
- PSA: 94.83000
- LogP: 2.02090
- Specific Rotation: D26 +47.5° (c = 0.3 in DMF)
7α-Chloro-16α-methyl Prednisolone Customs Data
- HS CODE：2942000000
- Customs Data：
China Customs Code:
2942000000
7α-Chloro-16α-methyl Prednisolone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C369475-2.5mg |
7α-Chloro-16α-methyl Prednisolone |
67452-97-5 | 2.5mg |
$ 316.00 | 2023-04-18 | ||
| TRC | C369475-25mg |
7α-Chloro-16α-methyl Prednisolone |
67452-97-5 | 25mg |
$ 2463.00 | 2023-04-18 | ||
| Enamine | EN300-25042268-0.05g |
67452-97-5 | 95% | 0.05g |
$2755.0 | 2024-06-19 | ||
| TRC | C369475-100mg |
7α-Chloro-16α-methyl Prednisolone |
67452-97-5 | 100mg |
$ 12800.00 | 2023-09-08 |
7α-Chloro-16α-methyl Prednisolone Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:67452-97-5)Alclometasone
Order Number:LE9603
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:01
Price ($):discuss personally
Email:18501500038@163.com
7α-Chloro-16α-methyl Prednisolone Related Literature
-
Xiao-Dong Pan,Jian-Long Han,Xiao-Min Xu Anal. Methods 2023 15 3967
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:67452-97-5)Alclometasone
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry